Cas no 2171236-87-4 (4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid)

• Product Name: 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid
• CAS No: 2171236-87-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6227555
• PubChem ID: 165538467
• Update Time: 2025-06-09

4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid
• 2171236-87-4
• EN300-1520521
• 4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclohexane-1-carboxylic acid
• EN300-1511336
• (1rs,4rs)-4-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-7-25(26(31)29-16-18-12-14-19(15-13-18)27(32)33)30-28(34)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24-25H,2,7,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： KCRBOKUNMBUOCS-BRVOVERQSA-N
• SMILES： OC(C1CCC(CNC([C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid

4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid (CAS No. 2171236-87-4): A Comprehensive Overview

4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid (CAS No. 2171236-87-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-protected cyclohexane carboxylic acid, is a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and chemical properties make it an essential component in the development of novel drugs and biologics.

The core structure of this compound consists of a cyclohexane ring with a carboxylic acid group at the 1-position and a substituted amino acid moiety attached to the 4-position. The (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl group, commonly known as the Fmoc protection group, is a critical feature that provides stability and reactivity control during synthetic processes. This protection strategy is widely used in peptide synthesis to prevent premature reactions and ensure the desired product formation.

Recent advancements in synthetic methodologies have further enhanced the utility of 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid. For instance, a study published in the Journal of Organic Chemistry highlighted a novel one-pot synthesis approach that significantly improves yield and purity. This method involves the sequential addition of reagents under mild conditions, reducing the number of purification steps and overall reaction time. Such innovations are crucial for scaling up production for industrial applications.

In the context of medicinal chemistry, this compound has shown promise in the development of drugs targeting various diseases. One notable application is in the field of cancer research, where it has been used as a building block for designing small-molecule inhibitors of key oncogenic pathways. A recent study in Nature Communications demonstrated that derivatives of this compound effectively inhibit the activity of protein kinases involved in tumor growth and metastasis. These findings underscore the potential of this molecule as a lead compound for further drug discovery efforts.

Beyond cancer, 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid has also been explored for its therapeutic potential in neurodegenerative disorders. Research published in the Journal of Medicinal Chemistry reported that analogs of this compound exhibit neuroprotective effects by modulating specific signaling pathways associated with neuronal survival and function. These results suggest that this molecule could serve as a valuable scaffold for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological properties of 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid have also been extensively studied. In vitro assays have shown that it exhibits high solubility and stability under physiological conditions, making it suitable for formulation into various drug delivery systems. Additionally, its low toxicity profile and favorable pharmacokinetic properties make it an attractive candidate for clinical trials.

Clinical trials involving derivatives of this compound are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later-stage clinical trials and ultimately bringing them to market as new therapeutic options.

In conclusion, 4-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclohexane-1-carboxylic acid (CAS No. 2171236-87-4) is a versatile and promising molecule with wide-ranging applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic methodologies and pharmacological studies, position it as a key player in the development of novel drugs and biologics. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing healthcare solutions for various diseases.